Cas no 1806047-74-4 (2-Amino-3,6-bis(trifluoromethyl)benzylamine)

2-Amino-3,6-bis(trifluoromethyl)benzylamine is a fluorinated aromatic amine derivative characterized by the presence of two trifluoromethyl groups and an amino-functionalized benzylamine moiety. This compound is of interest in pharmaceutical and agrochemical research due to its electron-withdrawing trifluoromethyl groups, which enhance metabolic stability and bioavailability. The benzylamine group provides a reactive site for further functionalization, making it a versatile intermediate in organic synthesis. Its structural features contribute to improved lipophilicity and binding affinity in target molecules. The compound is typically handled under controlled conditions due to its reactive amine functionality. It finds applications in the development of bioactive compounds, particularly where fluorine substitution is advantageous.

2-Amino-3,6-bis(trifluoromethyl)benzylamine structure

1806047-74-4 structure

Product Name:2-Amino-3,6-bis(trifluoromethyl)benzylamine

CAS No:1806047-74-4

MF:C₉H₈F₆N₂

MW:258.163642883301

CID:4982805

Update Time:2025-10-17

2-Amino-3,6-bis(trifluoromethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3,6-bis(trifluoromethyl)benzylamine
- Inchi： 1S/C9H8F6N2/c10-8(11,12)5-1-2-6(9(13,14)15)7(17)4(5)3-16/h1-2H,3,16-17H2
- InChI Key： ZWKDJAWZMVYSMK-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C(F)(F)F)=C(C=1CN)N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 261
XLogP3: 2.4
Topological Polar Surface Area: 52

2-Amino-3,6-bis(trifluoromethyl)benzylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013009136-1g	2-Amino-3,6-bis(trifluoromethyl)benzylamine	1806047-74-4	97%	1g	1,445.30 USD	2021-06-25

2-Amino-3,6-bis(trifluoromethyl)benzylamine Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

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2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. Acenaphthenic hopanoids, a novel series of aromatised

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4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

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Additional information on 2-Amino-3,6-bis(trifluoromethyl)benzylamine

2-Amino-3,6-Bis(Trifluoromethyl)Benzylamine: A Comprehensive Overview

The compound 2-Amino-3,6-Bis(Trifluoromethyl)Benzylamine (CAS No. 1806047-74-4) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an amino group attached to a benzene ring that is further substituted with two trifluoromethyl groups at the 3 and 6 positions. The presence of these trifluoromethyl groups imparts distinctive electronic and steric properties to the molecule, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 2-Amino-3,6-Bis(Trifluoromethyl)Benzylamine in the development of novel drug delivery systems. Researchers have demonstrated that the compound's ability to form stable complexes with metal ions can be exploited to create nanoscale drug carriers with enhanced bioavailability. This property is particularly promising for the delivery of anticancer drugs, where precise targeting and controlled release are critical for therapeutic efficacy.

In addition to its pharmaceutical applications, 2-Amino-3,6-Bis(Trifluoromethyl)Benzylamine has also found utility in the field of materials science. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs). Recent advancements in OLED technology have leveraged this compound's ability to act as a hole transport material, significantly improving device efficiency and operational lifetime. These findings underscore the importance of this compound in advancing next-generation display technologies.

The synthesis of 2-Amino-3,6-Bis(Trifluoromethyl)Benzylamine involves a multi-step process that typically begins with the bromination of an aromatic ring followed by nucleophilic substitution reactions. The introduction of trifluoromethyl groups at specific positions requires precise control over reaction conditions to ensure high yields and product purity. Recent innovations in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and enhancing scalability.

From an environmental perspective, the stability and biodegradability of 2-Amino-3,6-Bis(Trifluoromethyl)Benzylamine have been extensively studied. Research indicates that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, its persistence in certain environmental matrices necessitates careful consideration during industrial applications to minimize ecological impact.

In conclusion, 2-Amino-3,6-Bis(Trifluoromethyl)Benzylamine (CAS No. 1806047-74-4) stands as a testament to the ingenuity of modern chemical synthesis. Its versatile properties and wide-ranging applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even more pivotal role in addressing challenges in medicine, electronics, and sustainable materials development.